Cas no 169339-22-4 (3-Pyridazinepropanol)

3-Pyridazinepropanol structure
3-Pyridazinepropanol structure
Product Name:3-Pyridazinepropanol
CAS No:169339-22-4
MF:C7H10N2O
MW:138.167101383209
CID:1107474
PubChem ID:15185550
Update Time:2025-04-20

3-Pyridazinepropanol Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridazinepropanol
    • 3-pyridazin-3-ylpropan-1-ol
    • SCHEMBL20099842
    • DTXSID10569794
    • 169339-22-4
    • 3-(PYRIDAZIN-3-YL)PROPAN-1-OL
    • Inchi: 1S/C7H10N2O/c10-6-2-4-7-3-1-5-8-9-7/h1,3,5,10H,2,4,6H2
    • InChI Key: CBOPRZHYFWJGDR-UHFFFAOYSA-N
    • SMILES: OCCCC1=CC=CN=N1

Computed Properties

  • Exact Mass: 138.079312947g/mol
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 46Ų
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